Cas no 5093-81-2 (8-Quinolinecarboxylic acid, 2-phenyl-)

• Product Name: 8-Quinolinecarboxylic acid, 2-phenyl-
• CAS No: 5093-81-2
• MF: C₁₆H₁₁NO₂
• MW: 249.264044046402
• CID: 363732
• PubChem ID: 14068993
• Update Time: 2025-04-19

8-Quinolinecarboxylic acid, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarboxylic acid, 2-phenyl-
• 2-phenylquinoline-8-carboxylic acid
• 8-quinolinecarboxylic acid,2-phenyl-
• DTXSID90555372
• 5093-81-2
• SCHEMBL1033211
• KJLNRZNBAGSKBP-UHFFFAOYSA-N

• Inchi： 1S/C16H11NO2/c18-16(19)13-8-4-7-12-9-10-14(17-15(12)13)11-5-2-1-3-6-11/h1-10H,(H,18,19)
• InChI Key： KJLNRZNBAGSKBP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=CC=C(C3C=CC=CC=3)N=C21)=O

Computed Properties

• Exact Mass: 249.07903
• Monoisotopic Mass: 249.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19